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Compound of Interest

Compound Name: Ethyl 2-bromovalerate

Cat. No.: B125136

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Ethyl 2-bromovalerate, tailored for researchers, scientists, and drug
development professionals.

Hazard Identification and Immediate Precautions

Ethyl 2-bromovalerate is a combustible liquid that can cause skin irritation, serious eye
irritation, and potential respiratory irritation.[1][2][3][4] Some data indicates it may cause severe
skin burns and eye damage.[5] It is crucial to handle this chemical with appropriate caution in a
well-ventilated area.

Signal Word: Warning[1][2]

Key Hazards:

Combustible liquid[1][2][3]

Causes skin irritation[1][2][3]

Causes serious eye irritation[1][2][3]

May cause respiratory irritation[1][2][3]

Physical and Chemical Properties
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A summary of the key quantitative data for Ethyl 2-bromovalerate is presented below.

Property Value

Physical State Liquid[1][2]

Appearance Colorless[1][2]

Odor Odorless[1][2]

Boiling Point 190 - 192 °C / 374 - 377.6 °F @ 760 mmHg[1]
[2]

Flash Point 77 °C/170.6 °F[1][2]

Specific Gravity 1.220[1][2]

Vapor Density 7.21[1][2]

Molecular Formula C7H13BrO2[3]

Molecular Weight 209.08 g/mol [6]

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended personal protective equipment
for handling Ethyl 2-bromovalerate.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b125136?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2553022&productDescription=ETHYL+2-BROMOVALERATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118160250&productDescription=DL-ETHYL+2-BROMOVALERATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25530~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2017:13:58~~Ethyl%202-bromovalerate~~
https://www.capotchem.cn/doc/msds_615-83-8.do
https://www.benchchem.com/product/b125136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specification

Wear appropriate protective eyeglasses or
) chemical safety goggles conforming to OSHA's
Eye/Face Protection i ] ]
eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][4]

Wear appropriate protective gloves and clothing
i . to prevent skin exposure.[1][2] Gloves must be
Skin Protection _ _ _ _
inspected prior to use and disposed of in

accordance with good laboratory practices.[6]

Under normal use conditions with adequate
ventilation, no protective equipment is typically
needed.[1][2] For nuisance exposures or higher-
level protection, use respirators and
components tested and approved under
Respiratory Protection appropriate government standards such as
NIOSH (US) or CEN (EU).[6] Recommended
respirator types include P95 (US) or P1 (EU EN
143) for nuisance exposures, and OV/AG/P99
(US) or ABEK-P2 (EU EN 143) for higher-level

protection.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental protocol is mandatory for the safe handling of Ethyl 2-
bromovalerate.

Preparation:

o Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[1]
o Work in a well-ventilated area, preferably within a chemical fume hood.[6]

» Don all required PPE as specified in the table above.
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Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mists.[1]

Keep the container tightly closed when not in use.[1][2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3]
In Case of Exposure:

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[1][2] If the person feels unwell, call a poison center or doctor.[2]

o Skin Contact: If on skin, wash with plenty of soap and water.[1][2] If skin irritation occurs,
seek medical advice.[2]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact
lenses if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical
advice.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water.[6] Seek immediate medical
assistance.[1]

Disposal Plan

Proper disposal of Ethyl 2-bromovalerate and any contaminated materials is critical to ensure
safety and environmental compliance.

Waste Collection:

o Collect waste Ethyl 2-bromovalerate in a suitable, closed, and properly labeled container
for disposal.[6]
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» Contaminated materials, including gloves and absorbent materials used for spills, should
also be collected in a sealed container for disposal.

Disposal Method:
¢ Dispose of contents and container to an approved waste disposal plant.[1][2]

 Alternatively, the material can be burned in a chemical incinerator equipped with an
afterburner and scrubber.[6] Exercise extra care during ignition as the material is
combustible.[6]

e Engage a licensed professional waste disposal service to dispose of this material.[6]
e Do not let the product enter drains.[6]

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for handling and disposing of Ethyl 2-
bromovalerate.
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Caption: Workflow for handling and disposal of Ethyl 2-bromovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Ethyl 2-
bromovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
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ethyl-2-bromovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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